N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide

• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2-ylidene)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C21H22N2O4S/c1-13-18(14-9-7-6-8-10-14)23(2)21(28-13)22-20(24)15-11-16(25-3)19(27-5)17(12-15)26-4/h6-12H,1-5H3
• InChI Key: VUXGVMBMHZDDBO-UHFFFAOYSA-N
• SMILES: CC1=C(N(C(=NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)S1)C)C3=CC=CC=C3

Description

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMTB and has been synthesized for research purposes.

Scientific Research Applications

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide has potential applications in various scientific fields. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, DMTB has been studied for its potential use in the development of new drugs.

Mechanism of Action

The mechanism of action of N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide is not well understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes and proteins involved in inflammation, cancer, and bacterial growth. Additionally, DMTB has been shown to interact with metal ions and may be used as a fluorescent probe for detecting metal ions in biological systems.
Biochemical and Physiological Effects:
N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects. Studies have suggested that this compound may have anti-inflammatory, anti-cancer, and anti-bacterial properties. Additionally, DMTB has been shown to interact with metal ions and may be used as a fluorescent probe for detecting metal ions in biological systems. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide has several advantages and limitations for lab experiments. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting. Additionally, DMTB has potential applications in various scientific fields, including anti-inflammatory, anti-cancer, and anti-bacterial research. However, the mechanism of action of this compound is not well understood, and further studies are needed to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for research on N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide. This compound has potential applications in various scientific fields, and further studies are needed to fully understand its mechanism of action and biochemical and physiological effects. Additionally, DMTB may be used as a fluorescent probe for detecting metal ions in biological systems, and further research is needed to optimize its use as a probe. Furthermore, this compound may be used in the development of new drugs, and further research is needed to investigate its potential as a drug candidate. Overall, N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide is a promising compound that has potential applications in various scientific fields, and further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide involves the reaction of thioamide with 3,4,5-trimethoxybenzoyl chloride in the presence of a base. The reaction is carried out under anhydrous conditions, and the product is purified using column chromatography. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.